molecular formula C11H16O B8641989 3-(3-Ethylphenyl)propan-1-ol

3-(3-Ethylphenyl)propan-1-ol

Cat. No.: B8641989
M. Wt: 164.24 g/mol
InChI Key: FTYOXDLACAPIJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Ethylphenyl)propan-1-ol is an aromatic alcohol with a molecular formula of C₁₁H₁₆O and a molecular weight of 164.24 g/mol . Structurally, it consists of a propan-1-ol chain attached to a 3-ethyl-substituted phenyl ring. This distinction may influence physicochemical properties such as solubility, boiling point, and reactivity.

Properties

Molecular Formula

C11H16O

Molecular Weight

164.24 g/mol

IUPAC Name

3-(3-ethylphenyl)propan-1-ol

InChI

InChI=1S/C11H16O/c1-2-10-5-3-6-11(9-10)7-4-8-12/h3,5-6,9,12H,2,4,7-8H2,1H3

InChI Key

FTYOXDLACAPIJL-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=CC=C1)CCCO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed comparison of 3-(3-Ethylphenyl)propan-1-ol with analogous compounds, focusing on substituent effects, synthesis, applications, and regulatory considerations.

Table 1: Structural and Functional Comparison

Compound Name Substituent/Modification Molecular Formula Physical State Yield (%) Key Applications/Findings Reference
3-(3-Ethylphenyl)propan-1-ol 3-Ethylphenyl, -OH at C1 C₁₁H₁₆O Not reported Potential use in fragrances or intermediates
3-(3-(Difluoromethyl)phenyl)propan-1-ol Difluoromethyl at phenyl ring C₁₀H₁₂F₂O Colorless oil 72 High-yield synthesis via fluorination
2,2-Dimethyl-3-(3-tolyl)propan-1-ol 3-Methylphenyl, geminal dimethyl groups C₁₂H₁₈O Not reported Fragrance ingredient with IFRA safety limits
3-(6-Bromobenzo[d][1,3]dioxol-5-yl)propan-1-ol Bromo-benzo-dioxole ring C₁₀H₁₁BrO₃ White solid 92 High-purity synthesis for pharmaceutical use
3-(4-[3-(5-Nitro-1H-indol-1-yl)propyl]piperazin-1-yl)propan-1-ol Piperazine-nitroindole complex C₁₇H₂₂N₄O₃ Yellow crystals Quant. Nanomolar E-selectin antagonist (medicinal)

Key Comparative Insights

Substituent Effects on Physicochemical Properties :

  • Electron-Withdrawing Groups : The difluoromethyl substituent in 3-(3-(difluoromethyl)phenyl)propan-1-ol increases polarity compared to the ethyl group, resulting in a lower boiling point (colorless oil) .
  • Bulkier Substituents : The bromo-benzo-dioxole group in ’s compound enhances crystallinity (white solid) due to increased molecular symmetry and intermolecular forces .
  • Geminal Dimethyl Groups : 2,2-Dimethyl-3-(3-tolyl)propan-1-ol’s branched structure likely improves stability, making it suitable for fragrance formulations .

Synthetic Efficiency :

  • Fluorinated derivatives (e.g., ) achieve moderate yields (72%) via column chromatography , whereas brominated analogs () reach higher yields (92%) due to optimized reaction conditions .
  • Complex heterocycles (e.g., ’s nitroindole-piperazine derivative) require multi-step syntheses but achieve quantitative yields in medicinal applications .

Applications: Fragrance Industry: 2,2-Dimethyl-3-(3-tolyl)propan-1-ol is regulated by IFRA standards, highlighting its safe use levels in consumer products . Pharmaceuticals: and ’s compounds demonstrate how structural complexity (e.g., bromo-dioxole or nitroindole groups) enables biological activity, such as E-selectin antagonism .

Regulatory and Safety Profiles :

  • IFRA standards for 2,2-Dimethyl-3-(3-tolyl)propan-1-ol include strict usage limits across 12 product categories, reflecting rigorous safety evaluations . Similar data for 3-(3-Ethylphenyl)propan-1-ol are absent, underscoring the need for targeted toxicological studies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.